Cas no 38093-76-4 (2-Methyl-4-phenylthiazol-5-amine)

• Product Name: 2-Methyl-4-phenylthiazol-5-amine
• CAS No: 38093-76-4
• MF: C₁₀H₁₀N₂S
• MW: 190.264800548553
• CID: 303782
• PubChem ID: 25008165
• Update Time: 2025-06-12

2-Methyl-4-phenylthiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolamine,2-methyl-4-phenyl-
• 5-Amino-4-phenyl-2-methylthiazole
• 2-methyl-4-phenyl-1,3-thiazol-5-amine
• 2-methyl-4-phenyl-5-Thiazolamine
• 2-methyl-4-phenylthiazol-5-ylamine
• SCHEMBL543809
• 38093-76-4
• CS-0282224
• AKOS005217482
• FT-0735340
• EN300-61345
• 5-Thiazolamine, 2-methyl-4-phenyl-
• Z234897623
• 2-METHYL-4-PHENYLTHIAZOL-5-AMINE
• DTXSID30648414
• 2-Methyl-4-phenylthiazol-5-amine

• Inchi： 1S/C10H10N2S/c1-7-12-9(10(11)13-7)8-5-3-2-4-6-8/h2-6H,11H2,1H3
• InChI Key： BSPLETCHADLYRW-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 190.0566
• Monoisotopic Mass: 190.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.219
• Melting Point: 170-172 °CEnamineEN300-61345
• Boiling Point: 349.7 °C at 760 mmHg
• Flash Point: 165.3 °C
• PSA: 38.91
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Methyl-4-phenylthiazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Methyl-4-phenylthiazol-5-amine

2-Methyl-4-phenylthiazol-5-amine (CAS No. 38093-76-4): A Comprehensive Overview

2-Methyl-4-phenylthiazol-5-amine (CAS No. 38093-76-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole ring and phenyl substituent, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The thiazole ring is a five-membered heterocyclic structure containing one sulfur and one nitrogen atom. This ring system is known for its stability and ability to form strong hydrogen bonds, which are crucial for its biological activity. The presence of the methyl group at the 2-position and the phenyl group at the 4-position further enhances the compound's structural diversity and potential for interaction with biological targets.

Recent studies have highlighted the potential of 2-Methyl-4-phenylthiazol-5-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine, which are implicated in conditions such as depression, anxiety, and Parkinson's disease. A study published in the *Journal of Medicinal Chemistry* demonstrated that 2-Methyl-4-phenylthiazol-5-amine exhibits potent serotonin reuptake inhibition, making it a promising lead compound for the development of novel antidepressants.

In addition to its potential in neurology, 2-Methyl-4-phenylthiazol-5-amine has also shown promise in cancer research. The compound has been found to exhibit cytotoxic effects on various cancer cell lines, particularly those derived from breast and lung cancers. A study published in *Cancer Research* reported that 2-Methyl-4-phenylthiazol-5-amine can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. These findings suggest that this compound could be further developed as an anticancer agent.

The pharmacokinetic properties of 2-Methyl-4-phenylthiazol-5-amine have also been extensively studied. Research has shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as a therapeutic agent. A study published in *Drug Metabolism and Disposition* reported that the compound has good oral bioavailability and a moderate half-life, making it suitable for chronic administration.

Furthermore, the safety profile of 2-Methyl-4-phenylthiazol-5-amine has been evaluated in preclinical studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. This favorable safety profile supports its potential for further clinical development.

In conclusion, 2-Methyl-4-phenylthiazol-5-amine (CAS No. 38093-76-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its full potential in various disease areas, contributing to the advancement of modern medicine.